Cas no 1261787-59-0 (6-Amino-5-(3-(trifluoromethyl)phenyl)picolinonitrile)

• Product Name: 6-Amino-5-(3-(trifluoromethyl)phenyl)picolinonitrile
• CAS No: 1261787-59-0
• MF: C₁₃H₈F₃N₃
• MW: 263.217932701111
• CID: 4984155
• Update Time: 2025-10-30

6-Amino-5-(3-(trifluoromethyl)phenyl)picolinonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Amino-5-(3-(trifluoromethyl)phenyl)picolinonitrile

• Inchi： 1S/C13H8F3N3/c14-13(15,16)9-3-1-2-8(6-9)11-5-4-10(7-17)19-12(11)18/h1-6H,(H2,18,19)
• InChI Key： PQTQCJRHJMHJQV-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C1=CC=C(C#N)N=C1N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 360
• XLogP3: 3.1
• Topological Polar Surface Area: 62.7

Additional information on 6-Amino-5-(3-(trifluoromethyl)phenyl)picolinonitrile

Introduction to 6-Amino-5-(3-(trifluoromethyl)phenyl)picolinonitrile (CAS No. 1261787-59-0)

6-Amino-5-(3-(trifluoromethyl)phenyl)picolinonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1261787-59-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of heterocyclic amines, characterized by its complex structural framework, which includes an amino group, a nitrile functionality, and a phenyl ring substituted with a trifluoromethyl group. The unique combination of these structural elements imparts distinct chemical properties and biological activities, making it a valuable scaffold for the development of novel therapeutic agents.

The structural motif of 6-Amino-5-(3-(trifluoromethyl)phenyl)picolinonitrile consists of a pyridine core, which is a well-documented scaffold in drug discovery due to its ability to interact with biological targets such as enzymes and receptors. The presence of the amino group at the 6-position and the nitrile group at the 5-position enhances its reactivity, allowing for further functionalization through various chemical transformations. Additionally, the 3-(trifluoromethyl)phenyl substituent introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule and influence its binding affinity to biological targets.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting various disease pathways, particularly those involving kinases and other enzyme-driven processes. The trifluoromethyl group, a common pharmacophore in modern drug design, is known for its ability to improve metabolic stability, lipophilicity, and binding affinity. This feature has been leveraged in the design of 6-Amino-5-(3-(trifluoromethyl)phenyl)picolinonitrile as a potential lead compound for therapeutic intervention.

One of the most compelling aspects of this compound is its potential application in oncology research. Kinase inhibitors are among the most successful classes of drugs developed over the past two decades, with several FDA-approved medications designed to target aberrant signaling pathways in cancer cells. The structural features of 6-Amino-5-(3-(trifluoromethyl)phenyl)picolinonitrile suggest that it may interact with specific kinases by mimicking natural substrates or by competing with ATP for binding sites. Preliminary computational studies have indicated that this compound exhibits favorable interactions with several protein kinases, making it a promising candidate for further investigation.

Moreover, the nitrile group in 6-Amino-5-(3-(trifluoromethyl)phenyl)picolinonitrile can undergo various chemical reactions, such as hydrolysis or reduction, which can be exploited to generate derivatives with enhanced biological activity or improved pharmacokinetic properties. This versatility makes it an attractive building block for medicinal chemists seeking to develop novel drug candidates.

The synthesis of 6-Amino-5-(3-(trifluoromethyl)phenyl)picolinonitrile involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include nucleophilic substitution reactions, cyclization processes, and functional group transformations. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to streamline the synthesis and improve efficiency.

Recent advances in computational chemistry have enabled researchers to predict the biological activity of compounds like 6-Amino-5-(3-(trifluoromethyl)phenyl)picolinonitrile with greater accuracy before conducting expensive wet-lab experiments. Molecular docking simulations have been used to model interactions between this compound and target proteins, providing insights into potential binding modes and affinities. These computational approaches have significantly accelerated the drug discovery process by identifying promising candidates for further validation.

In addition to its potential applications in oncology, 6-Amino-5-(3-(trifluoromethyl)phenyl)picolinonitrile has shown promise in other therapeutic areas. For instance, its structural features may make it useful in developing inhibitors for inflammatory diseases or neurological disorders where kinase activity plays a significant role. The trifluoromethyl group's ability to modulate pharmacokinetic properties also suggests that derivatives of this compound could exhibit improved bioavailability and reduced toxicity compared to earlier generations of drugs.

The growing body of research on heterocyclic compounds like 6-Amino-5-(3-(trifluoromethyl)phenyl)picolinonitrile underscores their importance in modern drug discovery. As our understanding of disease mechanisms continues to evolve, new opportunities arise for developing targeted therapies based on these versatile molecular scaffolds. The combination of computational chemistry, synthetic organic chemistry, and biological testing provides a robust framework for exploring the full potential of compounds such as this one.

In conclusion,6-Amino-5-(3-(trifluoromethyl)phenyl)picolinonitrile (CAS No. 1261787-59-0) represents a promising candidate for further development in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive scaffold for designing novel therapeutic agents targeting various diseases. As research progresses，this compound is likely to play an increasingly important role in advancing our understanding of disease mechanisms and developing effective treatments.